Cas no 1218072-51-5 (3-Pyridineacetic acid, α-(cyclopropylamino)-, methyl ester)

• Product Name: 3-Pyridineacetic acid, α-(cyclopropylamino)-, methyl ester
• CAS No: 1218072-51-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6411285
• PubChem ID: 60795276
• Update Time: 2025-06-12

3-Pyridineacetic acid, α-(cyclopropylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetic acid, α-(cyclopropylamino)-, methyl ester
• EN300-4239576
• CS-0457203
• Methyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate
• 1218072-51-5

• Inchi： 1S/C11H14N2O2/c1-15-11(14)10(13-9-4-5-9)8-3-2-6-12-7-8/h2-3,6-7,9-10,13H,4-5H2,1H3
• InChI Key： NHEXJZCSXBCPOJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NC1CC1)C(OC)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 335.3±32.0 °C(Predicted)
• pka: 4.61±0.11(Predicted)

Additional information on 3-Pyridineacetic acid, α-(cyclopropylamino)-, methyl ester

Comprehensive Overview of 3-Pyridineacetic acid, α-(cyclopropylamino)-, methyl ester (CAS No. 1218072-51-5)

3-Pyridineacetic acid, α-(cyclopropylamino)-, methyl ester (CAS No. 1218072-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and cyclopropyl moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a methyl ester group with an α-(cyclopropylamino) substitution, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-Pyridineacetic acid derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor precursor or metabolite modulator, aligning with trends in personalized medicine and targeted therapies. The compound’s CAS No. 1218072-51-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of 3-Pyridineacetic acid, α-(cyclopropylamino)-, methyl ester typically involves multi-step reactions, including esterification and amine coupling processes. Its cyclopropyl ring enhances metabolic stability, a feature highly sought after in prodrug design. This property has led to its exploration in CNS drug development, where blood-brain barrier penetration is critical. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing focus on green chemistry. Optimizing its synthesis to reduce waste and improve atom economy is a hot topic among chemists. Additionally, its potential applications in crop protection agents have been explored, leveraging its pyridine core’s bioactivity. Regulatory compliance and REACH certification for such intermediates are often discussed in supplier forums.

Frequently asked questions about CAS No. 1218072-51-5 include its solubility profile (notably in DMSO and methanol), storage conditions (often recommended at -20°C), and commercial availability. Suppliers emphasize its use in high-throughput screening libraries, catering to the pharmaceutical industry’s need for diverse scaffolds. The compound’s molecular weight (220.26 g/mol) and logP values are also critical data points for researchers.

In summary, 3-Pyridineacetic acid, α-(cyclopropylamino)-, methyl ester represents a compelling case study in modern medicinal chemistry. Its dual functionality as a hydrogen bond acceptor and lipophilic fragment makes it a strategic choice for fragment-based drug design. As the scientific community continues to investigate small-molecule therapeutics, this compound’s role is likely to expand, particularly in orphan drug and antibiotic adjuvant research.